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Compound of Interest

Compound Name: SB-633825

Cat. No.: B610716 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for interpreting the kinase selectivity profile of SB-
633825. It includes a comprehensive kinase inhibition profile, detailed experimental protocols

for assessing kinase activity, and a troubleshooting guide to address common experimental

challenges.

SB-633825 Kinase Selectivity Profile
SB-633825 is an ATP-competitive kinase inhibitor. While it was initially developed as a TIE2

inhibitor, it also demonstrates potent activity against Lymphocyte-Oriented Kinase

(LOK/STK10) and Breast Tumor Kinase (BRK/PTK6).[1][2][3] It is part of the Published Kinase

Inhibitor Set (PKIS), a collection of 367 small-molecule kinase inhibitors characterized against a

broad panel of kinases to facilitate kinase research.[1][2][4] SB-633825 is noted for having a

relatively clean inhibition profile.[1][2]

Primary Targets and Potency:

The primary targets of SB-633825 and their corresponding half-maximal inhibitory

concentrations (IC50) are summarized below.
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Kinase IC50 (nM)

TIE2 (TEK) 3.5

LOK (STK10) 66

BRK (PTK6) 150

Data sourced from multiple references.[3]

Comprehensive Kinase Profile:

The following table presents a broader view of SB-633825's selectivity, showcasing its activity

against a wider panel of kinases. This data is derived from the screening of the Published

Kinase Inhibitor Set (PKIS).

Kinase Family Kinase Percent Inhibition at 1µM

Tyrosine Kinase TIE2 (TEK) >95%

BRK (PTK6) >90%

ABL1 <10%

EGFR <10%

SRC <10%

STE LOK (STK10) >90%

SLK >80%

MST1 (STK4) <10%

CMGC CDK2 <10%

GSK3B <10%

AGC AKT1 <10%

PKA (PRKACA) <10%
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Note: This table is a representative summary. For a complete dataset, researchers are

encouraged to consult the supplementary materials of the original PKIS publication.

Signaling Pathways
SB-633825's primary targets are key components of distinct signaling pathways involved in

angiogenesis, cell proliferation, and migration.
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Start: Prepare Reagents

Set up Kinase Reaction
(Kinase, Substrate, Buffer)

Add SB-633825
(or DMSO control)

Initiate with ATP

Incubate
(e.g., 30°C for 30 min)

Stop Reaction

Detect Signal
(Radiometric or Fluorescent)

Data Analysis
(Calculate % Inhibition, IC50)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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